2-(4,4-Difluorocyclohexyl)-2-ethoxyethanamine;hydrochloride
Description
“2-(4,4-Difluorocyclohexyl)-2-ethoxyethanamine;hydrochloride” is a complex organic compound. The exact description of this compound is not available in the sources I found .
Physical And Chemical Properties Analysis
The physical and chemical properties of this specific compound are not available in the sources I found. .
Scientific Research Applications
Analytical and Synthetic Applications
Analytical Profiles and Biological Matrices Analysis
The study by De Paoli et al. (2013) emphasizes the importance of analytical methods in characterizing psychoactive arylcyclohexylamines, which are structurally related to 2-(4,4-Difluorocyclohexyl)-2-ethoxyethanamine hydrochloride. The researchers developed and validated a robust method for qualitative and quantitative analysis of these compounds in biological fluids, highlighting the compound's relevance in toxicology and pharmacology research De Paoli, G., Brandt, S., Wallach, J., Archer, R., & Pounder, D. (2013). Journal of Analytical Toxicology.
Synthesis and Characterization of Polyimides
The work by Yang et al. (2004) showcases the synthetic utility of compounds with structural elements similar to 2-(4,4-Difluorocyclohexyl)-2-ethoxyethanamine hydrochloride. They synthesized new aromatic diamines with cyclohexane cardo groups and prepared fluorinated polyimides, demonstrating applications in materials science and engineering Yang, C.-P., Su, Y.-Y., & Hsiao, F.-Z. (2004). Polymer.
Designer Drugs Metabolism and Detection
Research by Sauer et al. (2008) on the metabolism and toxicological detection of designer drugs structurally related to 2-(4,4-Difluorocyclohexyl)-2-ethoxyethanamine hydrochloride in rat urine contributes to the understanding of its biotransformation. This knowledge is crucial for forensic and clinical toxicology, aiding in the development of detection methods for novel psychoactive substances Sauer, C., Peters, F., Staack, R., Fritschi, G., & Maurer, H. (2008). Journal of Mass Spectrometry.
Organometallic Catalysis in Synthesis
The study by Bonaccorsi and Mezzetti (2005) provides an example of the use of cyclohexane derivatives in catalysis. They developed highly selective and enantioselective catalysts for the cyclopropanation of alkenes, underscoring the compound's potential role in synthetic organic chemistry and the development of new pharmaceuticals Bonaccorsi, C., & Mezzetti, A. (2005). Organometallics.
Potential Therapeutic Applications
Antidepressant Biochemical Profile
Muth et al. (1986) investigated the novel bicyclic compound Wy-45,030, which shares structural similarities with 2-(4,4-Difluorocyclohexyl)-2-ethoxyethanamine hydrochloride, revealing a neurochemical profile indicative of antidepressant activity. This research suggests the potential of structurally related compounds in developing new treatments for depression Muth, E., Haskins, J., Moyer, J., Husbands, G. E., Nielsen, S. T., & Sigg, E. (1986). Biochemical Pharmacology.
properties
IUPAC Name |
2-(4,4-difluorocyclohexyl)-2-ethoxyethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19F2NO.ClH/c1-2-14-9(7-13)8-3-5-10(11,12)6-4-8;/h8-9H,2-7,13H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTDNWJDPGXMENJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(CN)C1CCC(CC1)(F)F.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20ClF2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4,4-Difluorocyclohexyl)-2-ethoxyethanamine;hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2,5-difluorophenyl)-2-[4-(3,4-dimethoxyphenyl)-1-(4-methylphenyl)imidazol-2-yl]sulfanylacetamide](/img/structure/B2648761.png)
![N-(4-{3-[(tert-butylamino)sulfonyl]-4-methylphenyl}-3-methylisoxazol-5-yl)acetamide](/img/structure/B2648767.png)
![(4-((1H-imidazol-1-yl)methyl)piperidin-1-yl)(benzo[c][1,2,5]thiadiazol-5-yl)methanone](/img/structure/B2648768.png)
![N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzo[d]thiazole-6-carboxamide](/img/structure/B2648769.png)
![N-(2-{[2,2'-bifuran]-5-yl}-2-hydroxyethyl)-7-methoxy-1-benzofuran-2-carboxamide](/img/structure/B2648771.png)
![5-(4-ethoxyphenyl)-3-[3-(trifluoromethyl)phenyl]-1H-imidazole-2-thione](/img/structure/B2648772.png)
![2-(3-(3-chlorophenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-(2,4-dimethoxyphenyl)acetamide](/img/structure/B2648773.png)
![N-(4-(7-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl)-3-nitrobenzamide](/img/structure/B2648777.png)
![N''-(4-acetamidophenyl)-N-[2-(2-furyl)-2-indolin-1-yl-ethyl]oxamide](/img/structure/B2648778.png)
![1-(4-Phenoxyphenyl)-2-{8-thia-4,6-diazatricyclo[7.5.0.0^{2,7}]tetradeca-1(9),2,4,6-tetraen-3-ylsulfanyl}ethan-1-one](/img/structure/B2648782.png)
![N-cyclohexyl-2-((2-(3-fluorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide](/img/structure/B2648783.png)